Cas no 91193-18-9 (2,4-Pentanedione,3-(2-chlorophenyl)-)
91193-18-9 structure
Product Name:2,4-Pentanedione,3-(2-chlorophenyl)-
CAS No:91193-18-9
MF:C11H11ClO2
MW:210.656842470169
CID:817640
PubChem ID:254808
Update Time:2025-04-19
2,4-Pentanedione,3-(2-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pentanedione,3-(2-chlorophenyl)-
- NCIOpen2_004606
- DTXSID00919901
- NSC79432
- 91193-18-9
- NSC-79432
- 3-(2-chlorophenyl)pentane-2,4-dione
-
- Inchi: 1S/C11H11ClO2/c1-7(13)11(8(2)14)9-5-3-4-6-10(9)12/h3-6,11H,1-2H3
- InChI Key: VBRPXRDIUQSPJS-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C(C(C)=O)C(C)=O
Computed Properties
- Exact Mass: 210.045
- Monoisotopic Mass: 210.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 1.178
- Boiling Point: 286°Cat760mmHg
- Flash Point: 119.3°C
- Refractive Index: 1.523
- PSA: 34.14000
- LogP: 2.60160
2,4-Pentanedione,3-(2-chlorophenyl)- Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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